Cas no 57132-19-1 (4-4-(Trifluoromethyl)phenylbutan-2-one)

4-(4-(Trifluoromethyl)phenyl)butan-2-one is a fluorinated aromatic ketone characterized by its trifluoromethyl-substituted phenyl group. This compound is valued in synthetic chemistry for its electron-withdrawing properties, which enhance reactivity in nucleophilic additions and condensation reactions. Its structural features make it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. The ketone functionality allows for further derivatization, including reductions or Grignard reactions. This product is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
4-4-(Trifluoromethyl)phenylbutan-2-one structure
57132-19-1 structure
Product Name:4-4-(Trifluoromethyl)phenylbutan-2-one
CAS No:57132-19-1
MF:C11H11F3O
MW:216.199653863907
CID:2832720
PubChem ID:5226853
Update Time:2025-06-07

4-4-(Trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-4-(Trifluoromethyl)phenylbutan-2-one
    • SCHEMBL266389
    • AKOS010959609
    • 4-(4-(Trifluoromethyl)phenyl)butan-2-one
    • MFCD00156405
    • 57132-19-1
    • 2-Butanone, 4-[4-(trifluoromethyl)phenyl]-
    • EN300-65781
    • E74739
    • DTXSID20411492
    • BS-45896
    • CS-0256990
    • YWQOPLJHSOZSAT-UHFFFAOYSA-N
    • 969-603-2
    • DTXCID70362344
    • HCA13219
    • Inchi: 1S/C11H11F3O/c1-8(15)2-3-9-4-6-10(7-5-9)11(12,13)14/h4-7H,2-3H2,1H3
    • InChI Key: YWQOPLJHSOZSAT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)CCC(C)=O)(F)F

Computed Properties

  • Exact Mass: 216.07619946g/mol
  • Monoisotopic Mass: 216.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

4-4-(Trifluoromethyl)phenylbutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T900170-50mg
4-[4-(Trifluoromethyl)phenyl]butan-2-one
57132-19-1
50mg
$133.00 2023-05-17
TRC
T900170-250mg
4-[4-(Trifluoromethyl)phenyl]butan-2-one
57132-19-1
250mg
$620.00 2023-05-17
TRC
T900170-500mg
4-[4-(Trifluoromethyl)phenyl]butan-2-one
57132-19-1
500mg
$ 800.00 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KR052-50mg
4-4-(Trifluoromethyl)phenylbutan-2-one
57132-19-1 95%
50mg
192.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KR052-200mg
4-4-(Trifluoromethyl)phenylbutan-2-one
57132-19-1 95%
200mg
475.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KR052-1g
4-4-(Trifluoromethyl)phenylbutan-2-one
57132-19-1 95%
1g
1666.0CNY 2021-07-17
Enamine
EN300-65781-0.05g
4-[4-(trifluoromethyl)phenyl]butan-2-one
57132-19-1 95%
0.05g
$88.0 2023-02-13
Enamine
EN300-65781-0.1g
4-[4-(trifluoromethyl)phenyl]butan-2-one
57132-19-1 95%
0.1g
$132.0 2023-02-13
Enamine
EN300-65781-0.25g
4-[4-(trifluoromethyl)phenyl]butan-2-one
57132-19-1 95%
0.25g
$188.0 2023-02-13
Enamine
EN300-65781-0.5g
4-[4-(trifluoromethyl)phenyl]butan-2-one
57132-19-1 95%
0.5g
$353.0 2023-02-13
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